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Compound of Interest

Compound Name: Hexamethyldistannane

Cat. No.: B1337061

For Researchers, Scientists, and Drug Development Professionals
Introduction

Hexamethyldistannane ((CHs)sSnSn(CHs)s), also known as trimethyltin dimer, is an organotin
compound utilized as a reagent in various chemical syntheses, including the preparation of
other organotin compounds.[1][2] Its utility in research and development is significant; however,
its high toxicity necessitates a thorough understanding of its safety, handling, and toxicological
properties. This guide provides an in-depth overview for laboratory personnel, consolidating
critical data and outlining best practices for its safe use.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of hexamethyldistannane is
foundational to its safe handling and storage. This colorless, low-melting solid or liquid is
sensitive to air and moisture.[1]
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Property Value Reference

Molecular Formula CeH18Sn2 [2]

Molecular Weight 327.63 g/mol

Physical State Solid or Liquid [2]

Appearance Colorless [3]

Melting Point 23-24 °C (73.4-75.2 °F) [4]

- _ 182 °C (359.6 °F) at 756

Boiling Point [4]
mmHg

Density 1.58 g/mL at 20 °C [3]

Flash Point 62 °C (143.6 °F) - Closed Cup [4]

- Not miscible or difficult to mix

Solubility , [3]
In water.

Vapor Pressure 1.35 mmHg at 25°C [3]

Hazard Identification and Classification

Hexamethyldistannane is classified as a highly toxic substance. Its primary hazards are acute
toxicity through oral, dermal, and inhalation routes. It is also very toxic to aquatic life with long-
lasting effects.[4][5]

Hazard Class Category GHS Hazard Statement
Acute Toxicity, Oral 2 H300: Fatal if swallowed
Acute Toxicity, Dermal 1 H310: Fatal in contact with skin
Acute Toxicity, Inhalation 2 H330: Fatal if inhaled
Hazardous to the Aquatic . o

) 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects
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Signal Word: Danger[2]
Hazard Pictograms:[2]
e GHSO06: Skull and crossbones (Acute Toxicity - Fatal or Toxic)

e GHSO09: Environment (Hazardous to the Aquatic Environment)

Safe Handling and Storage

Given its high toxicity and reactivity, stringent adherence to safety protocols during handling
and storage is paramount.

Engineering Controls

« Ventilation: All work with hexamethyldistannane must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[2] Local exhaust ventilation is
essential to minimize inhalation exposure.

» Containment: Operations should be designed to minimize the potential for spills and
releases. The use of secondary containment for both storage and experimental work is
highly recommended.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling hexamethyldistannane.
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PPE Type Specification Reference
) Neoprene or nitrile rubber
Hand Protection [2]
gloves.

Chemical safety goggles. A
] face shield should be worn
Eye/Face Protection ) ) [2]
where there is a risk of

splashing.

Alab coat, and for larger
) ] quantities or higher risk
Skin and Body Protection ) ) ) [2]
operations, chemical-resistant

overalls.

For situations where inhalation
exposure may occur, a NIOSH-

Respiratory Protection certified respirator with an [2]
organic vapor/acid gas

cartridge is recommended.

Handling Procedures

» Avoid all contact with eyes, skin, and clothing.[2]

e Do not breathe vapors or mists.[2]

» Ground and bond containers when transferring material to prevent electrostatic discharge.[2]
e Use non-sparking tools.

e Do not eat, drink, or smoke in areas where hexamethyldistannane is handled or stored.[2]

e Wash hands thoroughly after handling.[2]

Storage Requirements

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

» Store locked up.[2]
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e Protect from air and moisture.[1] Some sources recommend storage under a nitrogen
atmosphere.[4]

» Store away from incompatible materials, direct sunlight, and sources of heat or ignition.[2][4]

Toxicity and Exposure Limits

Hexamethyldistannane is acutely toxic and poses a significant health risk upon exposure. The
metabolic breakdown of hexamethyldistannane is expected to produce trimethyltin
compounds, which are known neurotoxins.[2]

Acute Toxicity Data

Route Species Value Reference

Oral LDso Rat 7.69 mg/kg [5]

Routes of Exposure and Symptoms

 Inhalation: Fatal if inhaled.[5] At lower levels, exposure to related trimethyltin compounds
may cause coughing, headache, and nausea. Higher-level exposure has been reported to
cause cerebral edema.[2]

o Dermal: Fatal in contact with skin.[5] Organotins can be absorbed through the skin, and
repeated exposure can lead to significant health hazards.[2]

o Oral: Fatal if swallowed.[5] Ingestion of even a small amount can result in serious health
consequences.[2]

o Eye Contact: May cause eye irritation.[2]

o Chronic Exposure: The related compound, trimethylchlorotin, is a cumulative toxin.
Symptoms, which can be delayed for up to five days after exposure, may include memory
loss, rage, anger, and reduced sexual function.[2]

Occupational Exposure Limits
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Organization TWA STEL Notes Reference
0.1 mg/m3 (as 0.2 mg/m3 (as )
ACGIH Skin [2][4]
Sn) Sn)
0.1 mg/m? (as
NIOSH - IDLH: 25 mg/m3  [3][4]
Sn)
0.1 mg/m3 (as )
OSHA (Vacated) sn) - Skin [4]
n

Experimental Protocols for Toxicity Assessment

Detailed experimental protocols for the toxicity testing of hexamethyldistannane are not
readily available in the public domain. However, the cited LDso value was likely determined
following standardized methodologies such as those outlined by the Organisation for Economic
Co-operation and Development (OECD). Below are representative protocols based on these
guidelines.

Representative Protocol for Acute Oral Toxicity (based
on OECD Guideline 425)

Objective: To determine the acute oral median lethal dose (LDso) of hexamethyldistannane.

Test Species: Rat (e.g., Sprague-Dawley strain), young adult, healthy, and of a single sex (or
both sexes if significant differences are suspected).

Methodology:

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

Fasting: Prior to dosing, animals are fasted overnight (food, but not water, is withheld).

Dose Preparation: The test substance is prepared to the appropriate concentration. Given its
properties, dilution in a suitable vehicle may be necessary.

Administration: A single dose is administered to each animal by oral gavage.
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» Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

» Necropsy: All animals (those that die during the study and survivors at the end) are
subjected to a gross necropsy.

» Data Analysis: The LDso is calculated using a statistical method (e.g., maximum likelihood).

Representative Protocol for Acute Dermal Toxicity
(based on OECD Guideline 402)

Objective: To assess the acute toxicity of hexamethyldistannane following dermal application.
Test Species: Rabbit (e.g., New Zealand White), young adult, with healthy, intact skin.

Methodology:

Preparation of Skin: Approximately 24 hours before the test, the fur is clipped from the dorsal
area of the trunk.

o Application: The test substance is applied uniformly over a shaved area of approximately
10% of the body surface. The application site is covered with a porous gauze dressing and a
semi-occlusive bandage for a 24-hour exposure period.

» Observation: Animals are observed for signs of toxicity and skin reactions at the application
site. Observations continue for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Reactivity and Incompatibilities

Hexamethyldistannane is stable under recommended storage conditions.[2] However, it can
undergo hazardous reactions with certain substances.

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[4]
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» Conditions to Avoid: Exposure to air, moisture, direct sunlight, heat, open flames, and other
sources of ignition.[1][2][4] Direct sunlight can cause slow degradation to an inorganic tin
salt.[2]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating fumes and organic acid vapors, including carbon monoxide, carbon dioxide, and tin
oxides.[2][4]

Visualization of Safety Protocols and Hazard
Relationships

The following diagrams, generated using Graphviz, illustrate key safety workflows and the
logical relationships of the hazards associated with hexamethyldistannane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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